Cas no 2648981-84-2 (1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene)

• Product Name: 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene
• CAS No: 2648981-84-2
• MF: C₉H₇BrClNO
• MW: 260.514980554581
• CID: 5843737
• PubChem ID: 105514008
• Update Time: 2025-11-06

1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2648981-84-2
• 1-bromo-2-chloro-4-(1-isocyanatoethyl)benzene
• EN300-1909129
• 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene

• Inchi： 1S/C9H7BrClNO/c1-6(12-5-13)7-2-3-8(10)9(11)4-7/h2-4,6H,1H3
• InChI Key： KFTXEFMYAIADLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C(C)N=C=O

Computed Properties

• Exact Mass: 258.93995g/mol
• Monoisotopic Mass: 258.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene

1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene (CAS No. 2648981-84-2): Properties, Applications, and Market Insights

1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene (CAS No. 2648981-84-2) is a specialized aromatic isocyanate compound with significant potential in pharmaceutical and agrochemical research. This brominated chlorobenzene derivative features an isocyanatoethyl functional group, making it a valuable building block in organic synthesis. The compound's molecular formula is C9H7BrClNO, with a molecular weight of 260.52 g/mol.

The growing interest in 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene stems from its unique chemical properties. The presence of both bromo and chloro substituents on the benzene ring, combined with the reactive isocyanate group, allows for diverse chemical transformations. Researchers particularly value this compound for its ability to participate in Ullmann-type coupling reactions and nucleophilic aromatic substitutions, which are crucial in developing novel bioactive molecules.

In pharmaceutical applications, 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene CAS 2648981-84-2 serves as a key intermediate in the synthesis of potential drug candidates. Recent studies highlight its use in developing small molecule inhibitors targeting various disease pathways. The compound's structural features make it particularly interesting for medicinal chemistry research, especially in the design of compounds with improved pharmacokinetic properties.

The agrochemical industry has also shown increasing interest in 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene derivatives. Researchers are exploring its potential as a building block for novel crop protection agents, particularly in developing compounds with specific modes of action against resistant pests. The compound's halogenated aromatic structure provides opportunities for creating molecules with enhanced stability and bioactivity.

From a synthetic chemistry perspective, 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene 2648981-84-2 offers several advantages. The isocyanate functionality allows for efficient formation of urethane and urea linkages, while the halogen substituents enable various cross-coupling reactions. These characteristics make it a versatile intermediate for constructing complex molecular architectures.

The market for 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene CAS No. 2648981-84-2 has seen steady growth, driven by increasing demand from pharmaceutical and agrochemical research sectors. Suppliers typically offer this compound with high purity (≥95%) to meet the stringent requirements of research applications. Current market trends indicate growing interest in custom synthesis services for derivatives of this compound.

Quality control of 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene involves rigorous analytical techniques. Standard characterization includes HPLC analysis, NMR spectroscopy, and mass spectrometry to ensure compound identity and purity. Proper storage conditions (typically 2-8°C under inert atmosphere) are essential to maintain the stability of the isocyanate group.

Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene 2648981-84-2. Researchers are exploring catalytic methods and alternative solvents to reduce the environmental impact of its production while maintaining high yields and purity.

The safety profile of 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene requires careful handling in laboratory settings. Standard precautions include the use of personal protective equipment and proper ventilation when working with this compound. Material Safety Data Sheets (MSDS) provide detailed guidance on handling, storage, and disposal procedures.

Future research directions for 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene CAS 2648981-84-2 include exploring its potential in materials science applications. The compound's ability to form polyurethane and polyurea structures makes it interesting for developing specialty polymers with unique properties.

For researchers sourcing 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene, it's important to verify supplier credentials and request comprehensive analytical data. Many suppliers now provide custom synthesis services to meet specific research requirements, including isotopic labeling or structural modifications of the core compound.

The patent landscape surrounding 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene derivatives has expanded in recent years, particularly in pharmaceutical applications. This reflects the compound's growing importance as a synthetic intermediate in drug discovery programs targeting various therapeutic areas.

Analytical challenges associated with 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene 2648981-84-2 include developing robust methods for quantifying trace impurities and degradation products. Advanced techniques such as LC-MS and GC-MS are increasingly employed to address these analytical needs in quality control laboratories.

In conclusion, 1-Bromo-2-chloro-4-(1-isocyanatoethyl)benzene (CAS No. 2648981-84-2) represents a valuable chemical building block with diverse applications in pharmaceutical and agrochemical research. Its unique combination of halogen substituents and isocyanate functionality offers numerous synthetic possibilities, making it an important tool for researchers developing novel bioactive compounds.